Cas no 99613-64-6 (5-(bromomethyl)-2-chlorobenzonitrile)

• Product Name: 5-(bromomethyl)-2-chlorobenzonitrile
• CAS No: 99613-64-6
• MF: C₈H₅BrClN
• MW: 230.489000082016
• MDL: MFCD18392463
• CID: 2144521
• PubChem ID: 14033035
• Update Time: 2025-10-29

5-(bromomethyl)-2-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2-chlorobenzonitrile
• Benzonitrile, 5-(bromomethyl)-2-chloro-
• BS-18066
• AKOS030627720
• 99613-64-6
• MFCD18392463
• SCHEMBL365070
• DB-368111
• YHKXYWAZCJAGKK-UHFFFAOYSA-N
• 4-chloro-3-cyanobenzyl bromide
• ZDA61364

• MDL： MFCD18392463
• Inchi： 1S/C8H5BrClN/c9-4-6-1-2-8(10)7(3-6)5-11/h1-3H,4H2
• InChI Key： YHKXYWAZCJAGKK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1)Cl

Computed Properties

• Exact Mass: 228.92939g/mol
• Monoisotopic Mass: 228.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 5-(bromomethyl)-2-chlorobenzonitrile

5-(Bromomethyl)-2-chlorobenzonitrile: A Comprehensive Overview

5-(Bromomethyl)-2-chlorobenzonitrile, with the CAS registry number 99613-64-6, is a significant compound in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromomethyl group, a chlorine atom, and a cyano group on a benzene ring. The combination of these functional groups makes it highly versatile and valuable for various applications in research and industry.

The bromomethyl group attached to the benzene ring introduces reactivity due to the presence of the bromine atom, which can undergo nucleophilic substitution reactions under appropriate conditions. The chlorine substituent at the ortho position enhances the electronic effects on the aromatic ring, influencing both reactivity and stability. The cyano group further contributes to the compound's chemical properties by introducing electron-withdrawing effects, which can modulate the reactivity of neighboring groups.

Recent studies have highlighted the potential of 5-(bromomethyl)-2-chlorobenzonitrile in drug discovery and materials synthesis. Researchers have explored its role as an intermediate in the synthesis of complex molecules with bioactive properties. For instance, its ability to undergo Suzuki-Miyaura coupling reactions has been leveraged to construct biologically relevant heterocycles with potential pharmacological applications.

In addition to its role in organic synthesis, 5-(bromomethyl)-2-chlorobenzonitrile has shown promise in polymer chemistry. Its functional groups can be utilized to design novel polymers with tailored properties, such as improved thermal stability or enhanced mechanical strength. This makes it a valuable building block for developing advanced materials for use in electronics, aerospace, and biomedical devices.

From an environmental perspective, understanding the degradation pathways of 5-(bromomethyl)-2-chlorobenzonitrile is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that microbial communities can metabolize this compound through enzymatic mechanisms that target its reactive functional groups.

In conclusion, 5-(bromomethyl)-2-chlorobenzonitrile is a multifaceted compound with significant implications across diverse fields of science and technology. Its unique chemical properties and versatility make it an essential tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its behavior, this compound remains at the forefront of innovative advancements in modern chemistry.